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Introduction
Fosravuconazole is a novel, water-soluble triazole antifungal agent that serves as a prodrug

for Ravuconazole.[1] Upon administration, Fosravuconazole is rapidly converted to

Ravuconazole, its active metabolite, which exhibits broad-spectrum antifungal activity.[1][2]

This technical guide provides an in-depth overview of the in vivo efficacy of Fosravuconazole,

primarily through the extensive preclinical data available for its active moiety, Ravuconazole, in

various animal models of systemic and superficial fungal infections. The data presented herein

is critical for understanding the therapeutic potential of Fosravuconazole and for guiding

further research and development.

The primary mechanism of action for Ravuconazole, like other azoles, involves the inhibition of

fungal lanosterol 14α-demethylase. This enzyme is a key component in the ergosterol

biosynthesis pathway, which is essential for the integrity of the fungal cell membrane.[1] By

disrupting ergosterol synthesis, Ravuconazole compromises the fungal cell membrane, leading

to cell death.[1]

Mechanism of Action: Ergosterol Biosynthesis
Inhibition
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The signaling pathway below illustrates the mechanism of action of Ravuconazole, the active

metabolite of Fosravuconazole.
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Experimental Workflow: Murine Disseminated Candidiasis

Animal Preparation
(e.g., Immunosuppression)
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(e.g., Oral gavage with

Fosravuconazole/Ravuconazole)
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Experimental Workflow: Rabbit Invasive Aspergillosis
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cyclophosphamide and cortisone)
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(e.g., 24h post-infection with
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Monitoring
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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